Cas no 89585-26-2 (1-Butanesulfonic acid, 4-(dimethylamino)-)
89585-26-2 structure
Product Name:1-Butanesulfonic acid, 4-(dimethylamino)-
CAS No:89585-26-2
MF:C6H15NO3S
MW:181.253200769424
CID:595741
PubChem ID:15577589
Update Time:2025-04-19
1-Butanesulfonic acid, 4-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanesulfonic acid, 4-(dimethylamino)-
- 4-(dimethylamino)butane-1-sulfonic acid
- DTXSID80574719
- SCHEMBL353885
- 89585-26-2
-
- Inchi: 1S/C6H15NO3S/c1-7(2)5-3-4-6-11(8,9)10/h3-6H2,1-2H3,(H,8,9,10)
- InChI Key: MFJQYWCTRBNFKW-UHFFFAOYSA-N
- SMILES: S(CCCCN(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 181.07726451g/mol
- Monoisotopic Mass: 181.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 66Ų
1-Butanesulfonic acid, 4-(dimethylamino)- Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
89585-26-2 (1-Butanesulfonic acid, 4-(dimethylamino)-) Related Products
- 14933-08-5(Sulfobetaine-12)
- 684283-98-5(1-Piperazinebutanesulfonic acid)
- 2281-11-0(3-(N,N-Dimethylpalmitylammonio)propanesulfonate)
- 14933-09-6(DMAPS)
- 1132-60-1(1-Piperidinepropanesulfonicacid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk